1-(1-Methyl-2-methylidenecyclopropyl)tridecan-1-one

• CAS No.: 918403-09-5
• Molecular Formula: C18H32O
• Molecular Weight: 264.4 g/mol
• IUPAC Name: 1-(1-methyl-2-methylidenecyclopropyl)tridecan-1-one
• InChI: InChI=1S/C18H32O/c1-4-5-6-7-8-9-10-11-12-13-14-17(19)18(3)15-16(18)2/h2,4-15H2,1,3H3
• InChI Key: OPENGNJWBHTXHZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC(=O)C1(CC1=C)C

Description

1-(1-Methyl-2-methylidenecyclopropyl)tridecan-1-one is an organic compound characterized by its unique cyclopropyl and tridecanone structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Methyl-2-methylidenecyclopropyl)tridecan-1-one typically involves the reaction of cyclopropyl derivatives with tridecanone under specific conditions. One common method includes the use of cyclopropyl methyl ketone as a starting material, which undergoes a series of reactions including alkylation and cyclization to form the desired compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of advanced catalytic systems and controlled reaction environments to facilitate the efficient production of this compound .

Chemical Reactions Analysis

Types of Reactions

1-(1-Methyl-2-methylidenecyclopropyl)tridecan-1-one undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide to convert the compound into its corresponding oxidized forms.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to produce reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Various nucleophiles and electrophiles depending on the desired substitution product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes .

Scientific Research Applications

1-(1-Methyl-2-methylidenecyclopropyl)tridecan-1-one has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(1-Methyl-2-methylidenecyclopropyl)tridecan-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Tridecan-2-one: A methyl ketone with a similar tridecane backbone but different functional groups.

1-(1-Methyl-1H-imidazol-2-yl)ethanone: Another compound with a similar structure but different functional groups and properties.

Uniqueness

1-(1-Methyl-2-methylidenecyclopropyl)tridecan-1-one is unique due to its specific cyclopropyl and tridecanone structure, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for various applications in research and industry .